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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Prosidol (trimeperidine), a synthetic opioid

analgesic, for the management of moderate to severe pain. Due to a scarcity of direct meta-

analyses on Prosidol, this document synthesizes data from available clinical studies and

compares its profile with other commonly used analgesics. Prosidol, also known as Promedol,

was developed in the USSR in the early 1950s and is an analogue of prodine.[1] It is primarily

used in Russia and some other countries for managing various types of pain, including

postoperative, trauma-related, and cancer pain.[2]

Mechanism of Action: Mu-Opioid Receptor Agonism
Similar to other opioid analgesics, Prosidol's primary mechanism of action is through its

agonistic activity on opioid receptors in the central nervous system (CNS).[2][3] It

predominantly binds to mu (µ)-opioid receptors, which are G-protein-coupled receptors

(GPCRs).[3][4] The activation of these receptors initiates a signaling cascade that ultimately

leads to analgesia.[5][6][7] This process involves the inhibition of adenylyl cyclase, a reduction

in the intracellular concentration of cyclic adenosine monophosphate (cAMP), and the
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modulation of ion channels.[6] Specifically, it inhibits voltage-gated calcium channels and

activates potassium channels, leading to hyperpolarization and reduced neuronal excitability.[6]

This cascade suppresses the release of nociceptive neurotransmitters, such as substance P,

thereby dampening the transmission and perception of pain signals.[3]
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Fig. 1: Simplified Mu-Opioid Receptor Signaling Pathway
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Comparative Efficacy of Prosidol and Other
Analgesics
While a direct meta-analysis is not available, individual studies and reviews allow for a

qualitative and quantitative comparison of Prosidol (trimeperidine) with other analgesics.

Trimeperidine is reported to be approximately half as potent as morphine.[1][8]

Table 1: Summary of Comparative Analgesic Efficacy
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Analgesic Dosage Condition
Efficacy

Outcome

Comparator(

s)
Source

Trimeperidine Not specified
Moderate to

severe pain

Approx. 0.5x

potency of

morphine

Morphine [1][8]

Meperidine
50 mg & 100

mg (IM)

Postoperative

dental pain

Less

efficacious

than

Ketorolac (30

mg & 90 mg)

Ketorolac [9]

Meperidine 50 mg (IV) Renal colic

More

effective than

Paracetamol

(1000 mg IV);

similar to

Dexketoprofe

n (50 mg IV)

Dexketoprofe

n,

Paracetamol

[10]

Meperidine
18 mg (IV

PCA)

Post-

cesarean

pain

Higher

incidence of

severe pain

during

movement

Morphine (1.8

mg),

Oxymorphon

e (0.3 mg)

[11]

Ketorolac
30 mg & 90

mg (IM)

Postoperative

dental pain

Significantly

more

efficacious

than

Meperidine

(50 mg & 100

mg)

Meperidine [9]

Dexketoprofe

n

50 mg (IV) Renal colic Similar

efficacy to

Meperidine

(50 mg IV);

Meperidine,

Paracetamol

[10]
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superior to

Paracetamol

Safety and Adverse Effect Profile
The side effects associated with Prosidol are characteristic of opioid analgesics and include

nausea, vomiting, itching, sedation, and respiratory depression, which can be life-threatening.

[1][12] Long-term use may lead to tolerance and dependence.[13]

Table 2: Comparison of Adverse Effects

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/product/b10826851/docs?utm_src=pdf-body#a-comparative-meta-analysis-of-prosidol-trimeperidine-in-clinical-pain-management
https://en.wikipedia.org/wiki/Trimeperidine
https://en.wikipedia.org/wiki/Prosidol
https://synapse.patsnap.com/article/what-are-the-side-effects-of-trimeperidine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10826851?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analgesic
Common Adverse

Effects

Incidence in Clinical

Trials
Source

Prosidol

(Trimeperidine)

Nausea, vomiting,

sedation, respiratory

depression,

drowsiness,

constipation

Not specified in

available literature
[12][13]

Meperidine

Sedation, nausea,

vomiting, respiratory

depression

Adverse events

reported in 59% of

patients (vs. 17% for

Ketorolac) in a dental

pain study.[9] More

common adverse

effects (33.3%)

compared to

Paracetamol (3.3%)

and Dexketoprofen

(0%) in a renal colic

study.[10]

[9][10][14][15]

Morphine
Sedation, pruritus,

nausea, vomiting

Increased sedation

and pruritus noted in a

post-cesarean PCA

study.

[11]

Ketorolac Nausea

Adverse events in

17% of patients in a

dental pain study.

[9]

Dexketoprofen None reported

No adverse effects

reported in a renal

colic study.

[10]

Experimental Protocols
Detailed methodologies are crucial for the interpretation of clinical trial data. Below are

summaries of protocols from studies comparing analgesics relevant to this guide.
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Protocol 1: Analgesic Efficacy in Postoperative Dental
Pain

Study Design: Single-dose, randomized, double-blind, parallel-group study.[9]

Patient Population: 145 patients experiencing moderate to severe pain after the surgical

removal of at least three third molars, including one bony-impacted mandibular molar.[9]

Interventions: Intramuscular (IM) injection of:

Ketorolac tromethamine: 10 mg, 30 mg, or 90 mg

Meperidine hydrochloride: 50 mg or 100 mg[9]

Outcome Measures:

Pain intensity and pain relief assessed over an 8-hour period.

Summed pain intensity differences (SPID) and total pain relief (TOTPAR) scores.

Overall patient rating of the medication.

Monitoring of adverse events.[9]

Protocol 2: Analgesic Efficacy in Acute Renal Colic
Study Design: Double-blind, randomized clinical trial.[10]

Patient Population: 90 patients (aged 18-65) presenting to the Emergency Department with

renal colic.[10]

Interventions: Intravenous (IV) administration over 15 minutes of:

Dexketoprofen trometamol: 50 mg

Meperidine: 50 mg

Paracetamol: 1000 mg[10]
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Outcome Measures:

Pain intensity assessed at 15, 30, and 60 minutes using a 100-mm visual analog scale

(VAS) and a 4-point verbal rating scale (VRS).

Successful treatment defined as a ≥50% reduction in VAS at 30 minutes.

Requirement for rescue analgesia (fentanyl) for patients with VAS ≥40 mm at 30 minutes.

Incidence of adverse effects.[10]
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Phase 1: Screening & Enrollment

Phase 2: Intervention

Phase 3: Follow-Up & Data Collection

Phase 4: Data Analysis
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Fig. 2: Generalized Workflow of an Analgesic Clinical Trial
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Conclusion
Prosidol (trimeperidine) is a synthetic opioid analgesic with a mechanism of action centered on

mu-opioid receptor agonism, similar to other drugs in its class like morphine and meperidine.[2]

[3] While it has seen clinical application, particularly in Russia, there is a lack of extensive,

high-level evidence such as large-scale, multi-national clinical trials and meta-analyses in

widely accessible medical literature.[2][12] The available information suggests an efficacy

profile where it is less potent than morphine.[1][8] Its adverse effect profile is consistent with

other opioids, highlighting the need for careful patient monitoring for sedation and respiratory

depression.[12][13] Compared to some non-steroidal anti-inflammatory drugs (NSAIDs) like

ketorolac and dexketoprofen in specific pain models, opioids like meperidine may offer similar

or inferior analgesia with a higher incidence of adverse effects.[9][10] Further rigorous,

controlled clinical trials are necessary to fully elucidate the comparative efficacy and safety of

Prosidol in the broader context of modern pain management.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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